Cas no 110457-74-4 (2,3-Diethyl-5-methylanisole)
2,3-Diethyl-5-methylanisole structure
Product Name:2,3-Diethyl-5-methylanisole
CAS No:110457-74-4
MF:C12H18O
MW:178.270723819733
CID:2885359
Update Time:2023-08-10
2,3-Diethyl-5-methylanisole Chemical and Physical Properties
Names and Identifiers
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- 2,3-diethyl-5-methylanisole
- 2,3-Diethyl-5-methylanisole
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- Inchi: 1S/C12H18O/c1-5-10-7-9(3)8-12(13-4)11(10)6-2/h7-8H,5-6H2,1-4H3
- InChI Key: KFVJVZKKSUXBSP-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C)=CC(CC)=C1CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 144
- XLogP3: 3.9
- Topological Polar Surface Area: 9.2
2,3-Diethyl-5-methylanisole Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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